Cas no 878274-83-0 (N-Butylpyrazino[2,3-f][1,10]phenanthroline-2-carboxamide)

• Product name: N-Butylpyrazino[2,3-f][1,10]phenanthroline-2-carboxamide
• CAS No: 878274-83-0
• MF: C₁₉H₁₇N₅O
• MW: 331.371183156967
• CID: 2810818
• PubChem ID: 71405541

N-Butylpyrazino[2,3-f][1,10]phenanthroline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Butylpyrazino[2,3-f][1,10]phenanthroline-2-carboxamide
• 2-(n-butylaminocarbonyl)dipyrido[3,2-f:2',3'-h]quinoxaline
• DTXSID00826186
• 878274-83-0

• Inchi： InChI=1S/C19H17N5O/c1-2-3-8-22-19(25)14-11-23-17-12-6-4-9-20-15(12)16-13(18(17)24-14)7-5-10-21-16/h4-7,9-11H,2-3,8H2,1H3,(H,22,25)
• InChI Key： ORNSFUQKNZCBMJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 331.14331018Da
• Monoisotopic Mass: 331.14331018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų
• XLogP3: 1.6